2,4,6-TRINITROBENZOIC ACID
2,4,6-TRINITROBENZOIC ACID
Trinitrobenzoic acid appears as a yellow crystalline solid high explosive. Easily ignited and burns vigorously when dry. Insoluble in water. Will burn when wet, although may be difficult to ignite. Produces toxic oxides of nitrogen during combustion. May explode under exposure to heat or fire. Primary hazard is blast of an instantaneous explosion, not flying projectiles or fragments.
Brand Name:
Vulcanchem
CAS No.:
129-66-8
VCID:
VC0090959
InChI:
InChI=1S/C7H3N3O8/c11-7(12)6-4(9(15)16)1-3(8(13)14)2-5(6)10(17)18/h1-2H,(H,11,12)
SMILES:
C1=C(C=C(C(=C1[N+](=O)[O-])C(=O)O)[N+](=O)[O-])[N+](=O)[O-]
Molecular Formula:
C7H3N3O8
Molecular Weight:
257.11 g/mol
2,4,6-TRINITROBENZOIC ACID
CAS No.: 129-66-8
Main Products
VCID: VC0090959
Molecular Formula: C7H3N3O8
Molecular Weight: 257.11 g/mol
| CAS No. | 129-66-8 |
|---|---|
| Product Name | 2,4,6-TRINITROBENZOIC ACID |
| Molecular Formula | C7H3N3O8 |
| Molecular Weight | 257.11 g/mol |
| IUPAC Name | 2,4,6-trinitrobenzoic acid |
| Standard InChI | InChI=1S/C7H3N3O8/c11-7(12)6-4(9(15)16)1-3(8(13)14)2-5(6)10(17)18/h1-2H,(H,11,12) |
| Standard InChIKey | KAQBNBSMMVTKRN-UHFFFAOYSA-N |
| SMILES | C1=C(C=C(C(=C1[N+](=O)[O-])C(=O)O)[N+](=O)[O-])[N+](=O)[O-] |
| Canonical SMILES | C1=C(C=C(C(=C1[N+](=O)[O-])C(=O)O)[N+](=O)[O-])[N+](=O)[O-] |
| Colorform | Orthorhombic or rhombohedral crystals from wate |
| Melting Point | 228.7 °C (decomposes) |
| Physical Description | Trinitrobenzoic acid appears as a yellow crystalline solid high explosive. Easily ignited and burns vigorously when dry. Insoluble in water. Will burn when wet, although may be difficult to ignite. Produces toxic oxides of nitrogen during combustion. May explode under exposure to heat or fire. Primary hazard is blast of an instantaneous explosion, not flying projectiles or fragments. |
| Description | Trinitrobenzoic acid appears as a yellow crystalline solid high explosive. Easily ignited and burns vigorously when dry. Insoluble in water. Will burn when wet, although may be difficult to ignite. Produces toxic oxides of nitrogen during combustion. May explode under exposure to heat or fire. Primary hazard is blast of an instantaneous explosion, not flying projectiles or fragments. |
| Solubility | Soluble in acetone, methanol; slightly soluble in benzene; at 25 °C: 26.6% in alcohol, 14.7% in ether In water, 2.012X10+4 mg/L at 23.5 °C |
| Vapor Pressure | 7.23X10-9 mm Hg at 25 °C (est) |
| PubChem Compound | 8518 |
| Last Modified | Nov 11 2021 |
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